Cas no 346458-72-8 (1H-1,2,4-Triazole, 3-[[(2-methylphenyl)methyl]thio]-)

1H-1,2,4-Triazole, 3-[[(2-methylphenyl)methyl]thio]- structure
346458-72-8 structure
Product Name:1H-1,2,4-Triazole, 3-[[(2-methylphenyl)methyl]thio]-
CAS No:346458-72-8
MF:C10H11N3S
MW:205.279440164566
CID:1463396
Update Time:2024-08-23

1H-1,2,4-Triazole, 3-[[(2-methylphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 3-[[(2-methylphenyl)methyl]thio]-
    • 3-(2-Methyl-benzylsulfanyl)-4H-[1,2,4]triazole
    • 1H-1,2,4-Triazole, 5-[[(2-methylphenyl)methyl]thio]-
    • Inchi: 1S/C10H11N3S/c1-8-4-2-3-5-9(8)6-14-10-11-7-12-13-10/h2-5,7H,6H2,1H3,(H,11,12,13)
    • InChI Key: RBFAIZSKUBCSSO-UHFFFAOYSA-N
    • SMILES: N1C(SCC2=CC=CC=C2C)=NC=N1

Computed Properties

  • Exact Mass: 205.06753

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 405.1±48.0 °C(Predicted)
  • PSA: 41.57
  • pka: 8.84±0.20(Predicted)
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